Acetic acid, 2-[4-(bromomethyl)phenoxy]-, methyl ester

• CAS No.: 104508-23-8
• Molecular Formula: C10H11BrO3
• Molecular Weight: 259.10 g/mol
• IUPAC Name: methyl 2-[4-(bromomethyl)phenoxy]acetate
• InChI: InChI=1S/C10H11BrO3/c1-13-10(12)7-14-9-4-2-8(6-11)3-5-9/h2-5H,6-7H2,1H3
• InChI Key: LXLNKSHMUFDIOB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=C(C=C1)CBr

Description

Acetic acid, 2-[4-(bromomethyl)phenoxy]-, methyl ester is a useful research compound. Its molecular formula is C10H11BrO3 and its molecular weight is 259.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the methyl 2-(p-tolyloxy)acetate (3.10 g, 17.2 mmol) in carbon tetrachloride (60 mL) was added N-bromosuccinimide (3.57 g, 20 mmol) followed by benzoyl peroxide (463 mg, 1.9 mmol). The resulting solution was heated at reflux overnight, and then diluted with methylene chloride. The mixture was washed with brine, dried on MgSO4, and concentrated. The resulting colorless oil was purified by chromatography on silica gel (Hexane/ethyl acetate 9/1) to afford a colorless oil (2.5 g, 56%).